2-(2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile

• IUPAC Name: 2-(2,5-dimethylpyrrol-1-yl)benzonitrile
• InChI: InChI=1S/C13H12N2/c1-10-7-8-11(2)15(10)13-6-4-3-5-12(13)9-14/h3-8H,1-2H3
• InChI Key: PYDJICPAQOXUAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC=CC=C2C#N)C
• Molecular Formula: C13H12N2
• Molecular Weight: 196.25 g/mol
• CAS No.: 124678-40-6

Description

2-(2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile is a useful research compound. Its molecular formula is C13H12N2 and its molecular weight is 196.253. The purity is usually 95%.
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Scientific Research Applications

• Electropolymerization and Conducting Polymers : Research on derivatized bis(pyrrol-2-yl) arylenes, including compounds related to 2-(2,5-dimethyl-1H-pyrrol-1-yl)benzenecarbonitrile, has shown their application in creating conducting polymers via electropolymerization. These polymers exhibit stability in their electrically conducting form due to low oxidation potentials (Sotzing et al., 1996).

• Photochemical Properties in Donor-Acceptor Compounds : A study investigating the photochemical properties of thiophene analogs of N-pyrrolobenzonitrile, a compound structurally related to 2-(2,5-dimethyl-1H-pyrrol-1-yl)benzenecarbonitrile, revealed insights into fluorescence behavior and radiationless decay mechanisms (Bohnwagner et al., 2017).

• Monoclonal Antibody Production : Research involving a derivative of 2-(2,5-dimethyl-1H-pyrrol-1-yl)benzenecarbonitrile, specifically 4-(2,5-dimethyl-1H-pyrrol-1-yl)-N-(2,5-dioxopyrrolidin-1-yl) benzamide, demonstrated its utility in enhancing monoclonal antibody production in Chinese hamster ovary cell cultures. This compound was found to affect cell growth, glucose uptake rate, and intracellular adenosine triphosphate levels (Aki et al., 2021).

• Chemical Sensor and Electronic Materials : Studies on the synthesis of novel macrocycles with different peripheral groups, including derivatives of 2-(2,5-dimethyl-1H-pyrrol-1-yl)benzenecarbonitrile, have indicated their potential application in chemical sensors and electronic materials due to their unique spectroscopic and electrochemical properties (Goslinski et al., 2009).

• Anion Binding Behaviour : Bis-amidopyrrole derivatives of pyrrole-2,5-diacetic acid, related to 2-(2,5-dimethyl-1H-pyrrol-1-yl)benzenecarbonitrile, have been found to be effective anion receptors in acetonitrile-d3 solution, demonstrating potential for use in molecular recognition and sensor applications (Li et al., 2004).

Mechanism of Action

Target of Action

The primary targets of 2-(2,5-dimethyl-1H-pyrrol-1-yl)benzonitrile are the Enoyl ACP Reductase and Dihydrofolate Reductase (DHFR) enzymes . These enzymes play crucial roles in bacterial fatty acid synthesis and folate metabolism, respectively.

Mode of Action

This compound interacts with its targets by binding to the active sites of both the DHFR and Enoyl ACP Reductase enzymes . This interaction inhibits the normal functioning of these enzymes, leading to disruption of essential biochemical processes in the cells.

Biochemical Pathways

The compound affects the fatty acid synthesis pathway by inhibiting the Enoyl ACP Reductase enzyme, and the folate metabolism pathway by inhibiting the DHFR enzyme . The downstream effects include disruption of bacterial cell wall synthesis and DNA replication, leading to cell death.

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of bacterial growth and proliferation . Some of the synthesized compounds also showed strong antibacterial and antitubercular properties .